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Compound of Interest

Compound Name: Albocycline K3

Cat. No.: B15619956

For Researchers, Scientists, and Drug Development Professionals

Introduction

Albocycline is a macrolide antibiotic produced by various species of Streptomyces, including
Streptomyces maizeus.[1] First identified for its antibacterial properties, albocycline has
garnered renewed interest due to its activity against methicillin-resistant Staphylococcus
aureus (MRSA) and vancomycin-resistant S. aureus (VRSA).[2] This technical guide provides a
comprehensive overview of the chemical structure, physicochemical properties, and biological
activities of albocycline, intended to serve as a valuable resource for researchers in natural
product chemistry, microbiology, and drug discovery.

Chemical Structure and Properties

Albocycline is a 14-membered macrolide characterized by a unique structural framework. Its
chemical identity has been established through various spectroscopic techniques and X-ray
crystallography.

Table 1: Chemical and Physical Properties of Albocycline
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Property Value Reference(s)

Molecular Formula C1sH2804 [3]

Molecular Weight 308.41 g/mol [3]
(3E,5R,6E,8S,9E,13S,14R)-5-
hydroxy-8-methoxy-5,9,13,14-

IUPAC Name tetramethyl-1- [3]
oxacyclotetradeca-3,6,9-trien-
2-one

CAS Number 25129-91-3 [4]

Stereochemistry Absolute [3]

Appearance Yellowish oil [5]

N Soluble in DMSO, methanol,

Solubility
and chloroform.[5]

Storage Temperature -20°C [4]16]

Table 2: Spectroscopic Data for Albocycline
Spectroscopic Data Key Features Reference(s)

1H NMR (CDCls)

Signals corresponding to
olefinic protons, methoxy

group, and methyl groups.

[7]

13C NMR (CDCls)

Resonances for carbonyl
carbon, olefinic carbons, and

aliphatic carbons.

[7]

Mass Spectrometry

ESI-TOF-MS analysis shows
an ion peak at m/z 309.2207
[M+H]*.[7]

Experimental Protocols
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Isolation and Purification of Albocycline from
Streptomyces sp.

The following protocol outlines a general procedure for the isolation and purification of
albocycline from a Streptomyces fermentation broth.[8][9]

e Fermentation:

o Inoculate a suitable production medium (e.g., X-medium) with a seed culture of the
Streptomyces strain.

o Incubate the production culture at 28°C with shaking at 200 rpm for 96 hours.
o Extraction:
o Separate the biomass from the fermentation broth by filtration.
o Extract the cell-free broth twice with an equal volume of ethyl acetate.
o Concentrate the combined organic phases under vacuum using a rotary evaporator.

o Chromatographic Purification:

o

Subject the crude extract to column chromatography on silica gel.

Elute the column with a gradient of increasing polarity, for example, a hexane-ethyl acetate

o

solvent system.

Monitor the fractions for antimicrobial activity using a bioassay (e.g., agar well diffusion

o

method) against a susceptible indicator organism.

Pool the active fractions and concentrate them to yield purified albocycline.

o

Determination of Minimum Inhibitory Concentration
(MIC)

The broth microdilution method is a standard procedure for determining the MIC of an
antimicrobial agent.[10][11]
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e Preparation of Inoculum:

o Culture Staphylococcus aureus in a suitable broth medium (e.g., Mueller-Hinton Broth)
overnight at 37°C.

o Dilute the overnight culture to achieve a standardized inoculum of approximately 5 x 10°
CFU/mL.

e Preparation of Albocycline Dilutions:
o Prepare a stock solution of albocycline in a suitable solvent (e.g., DMSO).

o Perform serial two-fold dilutions of the albocycline stock solution in a 96-well microtiter
plate containing Mueller-Hinton Broth to obtain a range of concentrations.

« Inoculation and Incubation:
o Inoculate each well of the microtiter plate with the standardized bacterial suspension.
o Include a growth control well (no albocycline) and a sterility control well (no bacteria).
o Incubate the plate at 37°C for 18-24 hours.

e Interpretation of Results:

o The MIC is the lowest concentration of albocycline that completely inhibits visible bacterial
growth.

Biological Activity and Mechanism of Action

Albocycline exhibits a range of biological activities, most notably its antibacterial and antifungal
effects.

Antibacterial Activity

Albocycline is active against a variety of Gram-positive bacteria, including clinically important
resistant strains such as MRSA and VRSA.[2]
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Mechanism of Action

Albocycline has been shown to interfere with two key biosynthetic pathways in bacteria:

« Inhibition of Peptidoglycan Biosynthesis: Albocycline inhibits the synthesis of peptidoglycan,
an essential component of the bacterial cell wall.[7] While the exact molecular target is still
under investigation, it has been proposed that albocycline may target an early step in this
pathway.[1] One potential, though not definitively confirmed, target is UDP-N-
acetylglucosamine 1-carboxyvinyltransferase (MurA), the enzyme that catalyzes the first
committed step in peptidoglycan synthesis.[1][5][12]

« Inhibition of Nicotinate Biosynthesis: Albocycline has also been shown to block the
biosynthesis of nicotinate (niacin or vitamin B3) in Bacillus subtilis.[13][14] This inhibition
occurs at a step prior to the formation of quinolinate, a key intermediate in the pathway.[13]

Visualizations
Signaling Pathways

The following diagrams illustrate the proposed points of inhibition by albocycline in the
peptidoglycan and nicotinate biosynthesis pathways.
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Caption: Proposed inhibition of peptidoglycan biosynthesis by albocycline.
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Caption: Inhibition of nicotinate biosynthesis by albocycline.

Experimental Workflow

The following diagram illustrates a typical workflow for the discovery and characterization of
natural product antibiotics like albocycline.
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Caption: Workflow for natural product antibiotic discovery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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